Cas no 32364-43-5 (Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate)

• Product Name: Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate
• CAS No: 32364-43-5
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 6399839
• PubChem ID: 44719847
• Update Time: 2025-10-29

Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152547
• SCHEMBL16648913
• 32364-43-5
• pent-3-yn-2-yl 4-methylbenzene-1-sulfonate
• Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H14O3S/c1-4-5-11(3)15-16(13,14)12-8-6-10(2)7-9-12/h6-9,11H,1-3H3
• InChI Key： ALJBLKAIECRRNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C#CC)C

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate

Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate, also known by its CAS number 32364-43-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with modern synthetic methodologies.

The molecular structure of Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate comprises a sulfonate group attached to a methyl-substituted benzene ring, which is further connected to a pentynyl group. This combination of functional groups imparts the compound with distinctive chemical properties, such as high reactivity and stability under specific conditions. The sulfonate group, being a strong electron-withdrawing group, plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for various catalytic applications.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring higher yields and better purity. These methods not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, Pent-3-yn-2-yl 4-methylbenzene-1-sulfonate has shown promise in the development of advanced materials, particularly in the field of polymer science. Its ability to act as a versatile building block in polymerization reactions has been extensively studied. For instance, recent research demonstrates its role in synthesizing high-performance polymers with tailored mechanical and thermal properties, which are essential for applications in aerospace and automotive industries.

The compound's compatibility with biological systems has also been a focal point of recent investigations. Studies indicate that Pent-3-yne-based sulfonates exhibit low toxicity and excellent biocompatibility, making them suitable for biomedical applications such as drug delivery systems and bioimaging agents. These findings underscore the potential of this compound in contributing to the development of next-generation therapeutic agents.

Moreover, the unique electronic properties of Pent-3-yne-based sulfonates have led to their exploration in optoelectronic devices. Research highlights their ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties and emission efficiency. This application represents a significant step forward in advancing display technology for consumer electronics.

In conclusion, Pent-3-yne-based sulfonates, particularly CAS number 32364–43–5, continue to be a subject of intense research due to their versatile properties and wide-ranging applications. As scientific understanding deepens and new synthetic methods emerge, this compound is poised to play an increasingly important role in diverse fields, from materials science to biomedicine.